molecular formula C13H19ClF2NO3P B2851975 Diethyl (3-amino-2-(4-chlorophenyl)-1,1-difluoropropyl)phosphonate CAS No. 138777-23-8

Diethyl (3-amino-2-(4-chlorophenyl)-1,1-difluoropropyl)phosphonate

Cat. No. B2851975
CAS RN: 138777-23-8
M. Wt: 341.72
InChI Key: VYOJJPMHKHXEBL-GFCCVEGCSA-N
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Description

This compound is a phosphonate derivative, which contains a phosphorus atom bonded to two ethyl groups and one carbon atom of a propyl chain. The propyl chain is further substituted with an amino group and a 4-chlorophenyl group. Phosphonates are known for their wide range of applications in various fields such as medicine, agriculture, and industry .

properties

IUPAC Name

(2S)-2-(4-chlorophenyl)-3-diethoxyphosphoryl-3,3-difluoropropan-1-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19ClF2NO3P/c1-3-19-21(18,20-4-2)13(15,16)12(9-17)10-5-7-11(14)8-6-10/h5-8,12H,3-4,9,17H2,1-2H3/t12-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VYOJJPMHKHXEBL-GFCCVEGCSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOP(=O)(C(C(CN)C1=CC=C(C=C1)Cl)(F)F)OCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOP(=O)(C([C@H](CN)C1=CC=C(C=C1)Cl)(F)F)OCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19ClF2NO3P
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.72 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Diethyl (3-amino-2-(4-chlorophenyl)-1,1-difluoropropyl)phosphonate

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